Cas no 55514-14-2 (3-METHYL-2-(METHYLTHIO)-BENZOTHIAZOL-IUM-p-TOLUENESULFONATE)

• Product Name: 3-METHYL-2-(METHYLTHIO)-BENZOTHIAZOL-IUM-p-TOLUENESULFONATE
• CAS No: 55514-14-2
• MF: C₁₆H₁₇NO₃S₃
• MW: 367.506080389023
• MDL: MFCD00031763
• CID: 372136
• PubChem ID: 41464
• Update Time: 2025-04-19

3-METHYL-2-(METHYLTHIO)-BENZOTHIAZOL-IUM-p-TOLUENESULFONATE Chemical and Physical Properties

Names and Identifiers

• 3-METHYL-2-(METHYLTHIO)-BENZOTHIAZOL-IUM-p-TOLUENESULFONATE
• 3-Methyl-2-(methylthio)benzo[d]thiazol-3-ium 4-methylbenzenesulfonate
• 3-methyl-2-(methylthio)benzothiazolium p-toluenesulphonate
• 4-methylbenzenesulfonate,3-methyl-2-methylsulfanyl-1,3-benzothiazol-3-ium
• BENZOTHIAZOLIUM, 3-METHYL-2-(METHYLTHIO)-, 4-METHYLBENZENESULFONATE (1:1)
• 3-methyl-2-(methylthio)benzo
• 3-methyl-2-(methylthio)benzothiazolium p-toluenesulfonate
• AC1L25T1
• Benzothiazolium, 3-methyl-2-(methylthio)-, salt with 4-methylbenzenesulfonic acid (1:1)
• BENZOTHIAZOLIUM, 3-METHYL-2-METHYLTHIO-, p-TOLUENESULFONATE
• CTK3I9323
• EINECS 259-687-2
• N-methyl-2-methylthiobenzothiazolium p-toluenesulfonate
• N-methyl-2-methylthiobenzothiazolium tosylate
• 3-methyl-2-methylthiobenzothiazolium p-toluene sulfonate
• 2-methylthio-3-methylbenzothiazolium tosylate
• NSC-84235
• 3-methyl-2-(methylsulfanyl)-1,3-benzothiazol-3-ium 4-methylbenzene-1-sulfonate
• Benzothiazolium, salt with 4-methylbenzenesulfonic acid (1:1)
• 3-Methyl-2-(methylthio)-benzothiazolium p-toluenesulfonate
• NS00088199
• 3-Methyl-2-(methylthio)benzothiazolium tosylate
• A870170
• DTXSID1069031
• Benzothiazolium, 3-methyl-2-(methylthio)-, salt with 4-methylbenzenesulfonicacid (1:1)
• 3-methyl-2-(methylthio) benzo[d]thiazol-3-ium 4-methylbenzenesulfonate
• SGABZOJLSUJGFH-UHFFFAOYSA-M
• Benzothiazolium, salt with 4-methylbenzenesulfonicacid (1:1)
• 3-methyl-2-(methylthio)benzothiazol-3-ium p-toluenesulfonate
• 4-methylbenzenesulfonate;3-methyl-2-methylsulfanyl-1,3-benzothiazol-3-ium
• NSC84235
• 3-Methyl-2-(methylthio)benzo[d]thiazol-3-ium4-methylbenzenesulfonate
• 3-methyl-2-methylthiobenzothiazolium tosylate
• MFCD00031763
• CS1026
• 3-methyl-2-methylthiobenzothiazol-3-ium p-toluenesulfonate
• CS-0380425
• 3-methyl-2-methylthiobenzothiazolium p-toluenesulfonate
• WLN: T56 BK DSJ B1 CS1 &WSO&R D1
• AKOS024462487
• 3-Methyl-2-methylthiobenzothiozolium p-toluenesulfonate
• 55514-14-2
• NSC 84235
• Benzothiazolium, p-toluenesulfonate
• 4-methylbenzenesulfonate; 3-methyl-2-methylsulfanyl-1,3-benzothiazol-3-ium
• SCHEMBL159888
• Benzothiazolium, 3-methyl-2-(methylthio)-, salt with 4-methylbenzenesulfonicacid (1:1) (9CI)
• DTXCID8041907
• DB-241104
• 3-methyl-2-(methylsulfanyl)-1,3-benzothiazol-3-ium tosylate
• 3-METHYL-2-(METHYLTHIO)-BENZOTHIAZOL-IUM-p-TOLUENESULFONATE

• MDL： MFCD00031763
• Inchi： 1S/C9H10NS2.C7H8O3S/c1-10-7-5-3-4-6-8(7)12-9(10)11-2;1-6-2-4-7(5-3-6)11(8,9)10/h3-6H,1-2H3;2-5H,1H3,(H,8,9,10)/q+1;/p-1
• InChI Key： SGABZOJLSUJGFH-UHFFFAOYSA-M
• SMILES： S1C(=[N+](C)C2C=CC=CC1=2)SC.S(C1C=CC(C)=CC=1)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 367.03721
• Monoisotopic Mass: 367.03705692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 356
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 123Ų

Experimental Properties

• PSA: 61.08
• LogP: 4.42760

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles